Cas no 899734-08-8 (N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide)

N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a spirocyclic ketal moiety and a difluorophenyl group. Its unique structure imparts enhanced stability and reactivity, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The spirocyclic component contributes to conformational rigidity, while the difluorophenyl sulfonamide group offers potential for selective interactions in biological systems. This compound is particularly useful in the development of novel therapeutic agents, where its structural features may improve pharmacokinetic properties. Its synthetic versatility allows for further functionalization, enabling applications in medicinal chemistry and materials science. High purity and well-defined reactivity ensure consistent performance in research and industrial settings.
N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide structure
899734-08-8 structure
Product Name:N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
CAS No:899734-08-8
MF:C14H17F2NO4S
MW:333.350889921188
CID:5486833
Update Time:2025-06-11

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-2,4-difluorobenzenesulfonamide
    • N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
    • Inchi: 1S/C14H17F2NO4S/c15-10-3-4-13(12(16)7-10)22(18,19)17-8-11-9-20-14(21-11)5-1-2-6-14/h3-4,7,11,17H,1-2,5-6,8-9H2
    • InChI Key: OIOSRRGZMWSHNN-UHFFFAOYSA-N
    • SMILES: C1(S(NCC2OC3(CCCC3)OC2)(=O)=O)=CC=C(F)C=C1F

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2764-0154-2μmol
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2764-0154-5μmol
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2764-0154-10μmol
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2764-0154-20μmol
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2764-0154-1mg
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2764-0154-2mg
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2764-0154-3mg
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2764-0154-4mg
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2764-0154-5mg
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2764-0154-10mg
N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide
899734-08-8 90%+
10mg
$79.0 2023-05-16

Additional information on N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide

Introduction to N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide (CAS No. 899734-08-8)

N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by its CAS number 899734-08-8, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 1,4-dioxaspiro[4.4]nonan-2-yl moiety, which contributes to its distinct physicochemical characteristics and reactivity.

The presence of the 2,4-difluorobenzene-1-sulfonamide group in the molecule imparts specific electronic and steric properties that make it a valuable candidate for further investigation. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets, which are critical factors in the design of novel therapeutic agents. The sulfonamide functional group further enhances the compound's potential as a pharmacophore by providing a hydrogen bond donor capability, facilitating interactions with biological receptors.

In recent years, there has been a growing interest in the development of spirocyclic compounds due to their unique conformational flexibility and potential to interact with biological macromolecules in multiple ways. The spirocyclic framework of 1,4-dioxaspiro[4.4]nonan-2-yl is particularly noteworthy as it introduces a rigid yet adaptable core that can be exploited to optimize drug-like properties. This structural motif has been explored in various drug candidates, demonstrating its ability to enhance solubility and bioavailability while maintaining target specificity.

The synthesis of N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 2,4-difluorobenzene moiety necessitates careful handling of fluorinating agents to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the spirocyclic core efficiently. These techniques not only improve the overall yield but also minimize unwanted side reactions, ensuring the final product meets stringent quality standards.

The pharmacological potential of this compound has been explored in several preclinical studies aimed at identifying novel therapeutic targets. The combination of the 1,4-dioxaspiro[4.4]nonan-2-yl and 2,4-difluorobenzene groups suggests that this molecule may exhibit properties suitable for applications in areas such as anti-inflammatory and anticancer therapies. Preliminary computational studies have indicated that the compound can interact with various biological targets with high affinity, making it a promising candidate for further development.

In addition to its pharmaceutical applications, N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide has shown potential in material science research. The unique structural features of this compound make it an interesting candidate for developing advanced materials with tailored properties. For instance, its rigid spirocyclic core could be utilized to design polymers with enhanced mechanical strength and thermal stability. Furthermore, the presence of fluorine atoms may contribute to improved chemical resistance and hydrophobicity in material formulations.

The chemical stability of this compound is another area of interest that has been extensively studied. The combination of oxygen-containing heterocycles and fluorinated aromatic groups creates a molecule with distinct stability characteristics under various environmental conditions. This stability is crucial for ensuring the compound's efficacy during storage and transportation, as well as for its potential use in industrial applications where harsh conditions may be encountered.

Ethical considerations are also paramount when evaluating the potential applications of this compound. Research must be conducted with strict adherence to regulatory guidelines to ensure safety and efficacy for all intended uses. Collaborative efforts between academic institutions and industry partners are essential to advance the understanding of this compound's properties and applications while maintaining ethical standards.

The future prospects for N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide are promising, with ongoing research aimed at expanding its utility across multiple domains. Continued investigation into its pharmacological effects will be crucial for identifying new therapeutic opportunities and optimizing existing ones. Additionally, exploring its potential in material science could lead to innovative solutions for industrial challenges.

In conclusion, N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-2,4-difluorobenzene-1-sulfonamide (CAS No. 899734-08-8) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features make it an attractive candidate for further research and development, offering opportunities to address complex challenges across various industries.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.